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Compound of Interest

Compound Name: Lagociclovir
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and
bioavailability of oral valganciclovir, a critical antiviral agent. Valganciclovir, the L-valyl ester
prodrug of ganciclovir, represents a significant advancement in the management of
cytomegalovirus (CMV) infections, primarily due to its enhanced oral bioavailability compared
to its parent compound. This document synthesizes key data on its absorption, distribution,
metabolism, and excretion (ADME), presents quantitative pharmacokinetic parameters in
structured tables for comparative analysis, details common experimental methodologies, and
visualizes its metabolic pathway.

Mechanism of Action and Metabolic Conversion

Valganciclovir is a prodrug that is efficiently absorbed from the gastrointestinal tract and rapidly
converted to the active antiviral agent, ganciclovir. This conversion is catalyzed by esterase
enzymes present in the intestinal wall and the liver.[1][2][3][4] Ganciclovir, a synthetic
nucleoside analogue of 2'-deoxyguanosine, exerts its antiviral activity by inhibiting viral DNA
synthesis.[1][2]

In CMV-infected cells, ganciclovir undergoes a three-step phosphorylation process to become
the active ganciclovir triphosphate. The initial phosphorylation to ganciclovir monophosphate is
selectively catalyzed by a viral-encoded protein kinase, pUL97, in CMV-infected cells.[1][3]
Subsequently, cellular kinases catalyze the formation of ganciclovir diphosphate and then
ganciclovir triphosphate.[1][2][3] Ganciclovir triphosphate acts as a competitive inhibitor of
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deoxyguanosine triphosphate (dGTP) incorporation into viral DNA and can also be
incorporated into the viral DNA chain, leading to the termination of DNA elongation.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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